2-Bromo-1-(2-chloroethoxy)-4-methoxybenzene

• Molecular Formula: C9H10BrClO2
• Molecular Weight: 265.53 g/mol
• IUPAC Name: 2-bromo-1-(2-chloroethoxy)-4-methoxybenzene
• InChI: InChI=1S/C9H10BrClO2/c1-12-7-2-3-9(8(10)6-7)13-5-4-11/h2-3,6H,4-5H2,1H3
• InChI Key: RZAYGNVLYXZLCP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OCCCl)Br

Description

2-Bromo-1-(2-chloroethoxy)-4-methoxybenzene is a useful research compound. Its molecular formula is C9H10BrClO2 and its molecular weight is 265.53 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-bromo-4-methoxyphenol (20.00 g, 98.04 mmol) in 1,2-di-chloroethane (50.00 mL, 0.63 mol) was added sodium hydroxide (12.00 g, 0.29 mol) and benzyltriethylammonium chloride (3.00 g) in water (150 mL). The mixture was stirred at reflux for 24 h and extracted with ethyl acetate (3×150 mL). The combined organic extracts were washed with brine and dried (Na2SO4). After removing the solvent under reduced pressure, flash chromatography (1:1 diethyl ether/hexane) of the residue gave 14.20 g (66% over two steps) of the title compound as a yellow oil: 1H NMR (250 MHz, CDCl3) d 7.09 (d, 1H), 6.82-6.72 (m, 2H), 4.27 (t, 2H), 3.75 (t, 3H), 3.71 (s, 3H).